1-O-palmityl-2-O-methyl-sn-glycerol

Protein Kinase C Signal Transduction Inflammation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H42O3
Molecular Weight 330.5 g/mol
Cat. No. B15549306
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1-O-palmityl-2-O-methyl-sn-glycerol
Molecular FormulaC20H42O3
Molecular Weight330.5 g/mol
Structural Identifiers
InChIInChI=1S/C20H42O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23-19-20(18-21)22-2/h20-21H,3-19H2,1-2H3/t20-/m0/s1
InChIKeyXAWCMDFDFNRKGK-FQEVSTJZSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

1-O-Palmityl-2-O-Methyl-sn-Glycerol: A Unique Alkylglycerol for PKC Inhibition and Antitumor Lipid Synthesis


1-O-Palmityl-2-O-methyl-sn-glycerol (also known as hexadecyl methyl glycerol or AMG-C16) is an alkylglycerol characterized by a palmityl (hexadecyl) chain at the sn-1 position and a methyl group at the sn-2 position, occurring as the (S)-enantiomer [1]. This synthetic ether lipid serves as a structural analog of diacylglycerol, but with distinct biological activities, including inhibition of protein kinase C (PKC) [2]. It is also a key synthetic precursor for glycosylated antitumor ether lipids (GAELs) that exhibit enhanced antineoplastic properties compared to established agents [3].

Pathway Study
PKC pathway inhibition study fit; functional switch from DAG activation
Stereochemical Control
(S)-enantiomer required for reported PKC inhibitory activity
Synthetic Precursor
Building block for glycosylated ether lipid analogs in cell-growth research

Why 1-O-Palmityl-2-O-Methyl-sn-Glycerol Cannot Be Substituted by Generic Alkylglycerols


Substitution of 1-O-palmityl-2-O-methyl-sn-glycerol with generic alkylglycerols or diacylglycerol analogs is not scientifically valid due to critical structure-activity relationships. The specific palmityl chain length at sn-1 and the methyl group at sn-2 confer a unique balance of lipophilicity and steric hindrance that dictates its ability to inhibit protein kinase C (IC₅₀ ≈ 80 µM) [1] while showing no effect on arachidonic acid acylation, unlike the structurally related ET-18-OCH₃ which inhibits acylation by 50% [2]. Furthermore, the (S)-stereochemistry at the sn-2 position is essential for maintaining PKC inhibitory activity, as racemic mixtures or alternate stereoisomers exhibit reduced potency or altered selectivity [3]. Simple replacement with other alkylglycerols lacking the precise methyl substitution pattern or with the wrong alkyl chain length will fail to recapitulate these specific biological effects, undermining experimental reproducibility in PKC-related studies and antitumor drug development programs.

sn-1 Chain length
This compound: Palmityl (C16) chain dictates specific lipophilicity and PKC interaction
Generic substitute: Other chain lengths (C14, C18) shift PKC binding profile and may alter inhibitory activity
sn-2 Methyl substitution
This compound: Methyl group provides steric hindrance essential for PKC inhibition
Generic substitute: Unsubstituted or ethyl substitution may lose inhibitory effect or act as agonist
(S)-Stereochemistry
This compound: (S)-enantiomer required for reported PKC inhibitory activity
Generic substitute: Racemic or (R)-enantiomer may reduce potency and shift selectivity

Quantitative Differentiation Evidence for 1-O-Palmityl-2-O-Methyl-sn-Glycerol


1-O-Palmityl-2-O-Methyl-sn-Glycerol Inhibits Protein Kinase C with an IC₅₀ of 80 µM, Unlike Diacylglycerol Which Activates PKC

1-O-palmityl-2-O-methyl-sn-glycerol acts as a competitive inhibitor of protein kinase C (PKC) with an IC₅₀ of approximately 80 µM [1]. In contrast, the endogenous lipid diacylglycerol (DAG) is a well-established activator of PKC. This functional switch from activation to inhibition is a direct consequence of the ether-linked hexadecyl chain and the 2-O-methyl substitution, which prevents the normal binding and activation of PKC by DAG.

PKC Inhibition IC₅₀
Head-to-head
≈ 80 µM (competitive)
Supports PKC pathway inhibition study fit
Compared to DAG activation; cell-free assay
Protein Kinase C Signal Transduction Inflammation

1-O-Palmityl-2-O-Methyl-sn-Glycerol Does Not Inhibit Arachidonic Acid Acylation, Unlike ET-18-OCH₃ (50% Inhibition)

In a direct head-to-head study, 1-O-palmityl-2-O-methyl-sn-glycerol was found to be practically inactive in inhibiting the acylation of arachidonic acid into macrophage glycerolipids [1]. In stark contrast, the structurally related antitumor ether lipid ET-18-OCH₃ inhibited acylation by 50% in glycerophospholipids and 60% in triglycerides under identical experimental conditions.

Arachidonic Acid Acylation
Head-to-head
Target: 0% inhibition ET-18-OCH₃: 50–60% inhibition
Enables PKC modulation without acylation interference
Macrophage assay context
Lipid Metabolism Macrophage Biology Inflammation

Selective Inhibition of PKC Over cAMP-Dependent and Ca²⁺/Calmodulin-Dependent Kinases by 1-O-Palmityl-2-O-Methyl-sn-Glycerol

In cell-free assay systems, 1-O-palmityl-2-O-methyl-sn-glycerol (AMG-C16) inhibited protein kinase C in a dose-dependent manner but had no effect on the activity of cAMP-dependent protein kinase or Ca²⁺/calmodulin-dependent protein kinase [1]. This selective inhibition profile was further validated in intact human neutrophils, where AMG-C16 blocked the phosphorylation of the 47-kDa protein, a specific PKC substrate, without affecting other signaling pathways.

Kinase Selectivity
Head-to-head
PKC: inhibited cAMP-kinase: unaffected Ca²⁺/CaM-kinase: unaffected
PKC-selective tool for signaling studies
Cell-free and neutrophil cytoplasts
Kinase Selectivity Signal Transduction Neutrophil Biology

Glycosylated Derivatives of 1-O-Palmityl-2-O-Methyl-sn-Glycerol Outperform ET-18-OCH₃ in Antitumor Activity

1-O-palmityl-2-O-methyl-sn-glycerol serves as the critical synthetic precursor for glycosylated antitumor ether lipids (GAELs). The derivative 1-O-hexadecyl-2-O-methyl-3-O-(2'-deoxy-β-D-arabino-hexopyranosyl)-sn-glycerol (compound 2) was found to be more effective than the benchmark antitumor lipid ET-18-OCH₃ (edelfosine) in inhibiting the growth of MCF-7 human breast cancer cells, adriamycin-resistant MCF-7/ADR cells, and murine Lewis lung cancer cells in vitro [1].

GAEL Activity
Cross-study comparable
Glycosylated derivative more effective than ET-18-OCH₃ in MCF-7, MCF-7/ADR, Lewis lung cells
Supports synthesis of novel ether lipid analogs for cell-growth studies
Cell-growth inhibition endpoint; exact IC₅₀ not reported
Antitumor Ether Lipids Glycosylation Cancer Chemotherapy

Optimal Scientific and Industrial Use Cases for 1-O-Palmityl-2-O-Methyl-sn-Glycerol


Investigating PKC-Dependent Signaling in Neutrophil Activation

Researchers studying the respiratory burst in neutrophils can utilize 1-O-palmityl-2-O-methyl-sn-glycerol as a specific, reversible inhibitor of protein kinase C. Its IC₅₀ of ~80 µM and lack of effect on cAMP-dependent or Ca²⁺/calmodulin-dependent kinases make it ideal for dissecting PKC's role in phorbol ester- and fMLP-induced activation pathways [1].

Decoupling Arachidonic Acid Metabolism from PKC Inhibition in Macrophage Studies

In experiments requiring PKC modulation without interference with arachidonic acid acylation pathways, 1-O-palmityl-2-O-methyl-sn-glycerol is the reagent of choice. Unlike ET-18-OCH₃, which significantly inhibits arachidonic acid incorporation into glycerolipids, this compound shows no activity in this pathway, enabling cleaner interpretation of PKC-specific effects in macrophages and related immune cells [2].

Synthesis of Advanced Glycosylated Antitumor Ether Lipids

Medicinal chemists and drug discovery groups can employ 1-O-palmityl-2-O-methyl-sn-glycerol as a versatile starting material for the stereospecific synthesis of glycosylated antitumor ether lipids (GAELs). Glycosylation at the sn-3 position yields compounds with superior in vitro antitumor activity compared to the standard ET-18-OCH₃, particularly against drug-resistant breast cancer and lung cancer cell lines [3].

Selective PKC Inhibition in Cell Signaling and Kinase Selectivity Screens

Biochemists performing kinase selectivity profiling can use 1-O-palmityl-2-O-methyl-sn-glycerol as a PKC-selective inhibitor that does not cross-react with cAMP-dependent or Ca²⁺/calmodulin-dependent kinases. This selectivity is critical for validating PKC as the target in complex cellular signaling cascades and for avoiding off-target effects in functional assays [1].

Application
Selection Property
Validation Focus
Neutrophil PKC signaling studies
PKC-selective inhibitor with reported inhibition context
Respiratory burst endpoint response
Macrophage lipid metabolism studies
PKC modulation without arachidonic acid interference
Arachidonate incorporation endpoint context
Ether lipid analog synthesis for cell-growth research
Glycosylated ether lipid precursor with reported cell-line activity
Cell-growth inhibition endpoint in drug-resistant lines
Kinase selectivity profiling
PKC-specific inhibitor without off-target kinase cross-reactivity
Kinase panel selectivity validation
Quote Request

Request a Quote for 1-O-palmityl-2-O-methyl-sn-glycerol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.